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Compound of Interest

Compound Name: 1-Fluoro-1,1-dinitroethane

Cat. No.: B079003 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comparative toxicological overview of fluorinated nitroalkanes, presenting available data on

their acute toxicity and insights into their potential mechanisms of action. This document

summarizes key toxicological endpoints and outlines relevant experimental methodologies to

support further research and safety assessment of this class of compounds.

Executive Summary
Fluorinated nitroalkanes are a unique class of organic compounds with potential applications in

various fields, including pharmaceuticals and materials science. However, their toxicological

profiles are not extensively characterized. This guide compiles available data to offer a

comparative assessment of their toxicity. While data remains limited, initial findings suggest

that the introduction of fluorine atoms to nitroalkanes can influence their toxicological

properties. This document aims to provide a foundational understanding of their potential

hazards and to guide future toxicological studies.

Acute Toxicity Profile
Quantitative data on the acute toxicity of fluorinated nitroalkanes is sparse in publicly available

literature. However, some data points have been identified, which, when compared with their

non-fluorinated analogs, can provide preliminary insights into structure-activity relationships.
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Table 1: Comparative Acute Oral and Inhalation Toxicity of Nitroalkanes and a Fluorinated

Nitroalkane

Compound
Name

Chemical
Structure

Degree of
Fluorination

Oral LD50
(Rat)

Inhalation
LC50 (Rat)

1-Nitropropane CH₃CH₂CH₂NO₂ Non-fluorinated 455 mg/kg[1]
11.02 mg/L (1 h)

[1]

2-Nitropropane CH₃CH(NO₂)CH₃ Non-fluorinated
565 - 885

mg/kg[2]

3.21 mg/L (4 h)

[2]

Unspecified

Fluorinated

Nitroalkane

Not Specified Fluorinated >2000 mg/kg 2000 mg/m³ (4 h)

Note: The data for the unspecified fluorinated nitroalkane is sourced from a safety data sheet

(SDS) and lacks detailed information on the specific chemical structure.

Mechanistic Insights: Potential for Oxidative Stress
and Apoptosis
While direct studies on the signaling pathways affected by fluorinated nitroalkanes are limited,

the known toxicological mechanisms of both nitroalkanes and fluoride-containing compounds

suggest potential pathways of interest.

Oxidative Stress
Both nitroalkanes and fluoride have been independently shown to induce oxidative stress, a

condition characterized by an imbalance between the production of reactive oxygen species

(ROS) and the body's ability to detoxify these reactive intermediates. This can lead to cellular

damage. For instance, 2-nitropropane has been shown to cause peroxidative damage in

cells[3]. Similarly, fluoride exposure can activate microglia, leading to enhanced oxidative

stress through the production of ROS and reactive nitrogen species[4]. It is plausible that

fluorinated nitroalkanes could also induce toxicity through oxidative stress pathways.

Apoptosis (Programmed Cell Death)
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Fluoride is a known inducer of apoptosis through multiple signaling pathways. These include

the intrinsic (mitochondrial) pathway, characterized by the release of cytochrome c and the

activation of caspase-9 and caspase-3, and the extrinsic (death receptor) pathway, which can

be initiated through the Fas/FasL signaling system[3][5]. Studies have shown that fluoride-

induced apoptosis can be mediated by the c-Jun N-terminal kinase (JNK) signaling pathway,

often in a ROS-dependent manner[6]. Given these properties of fluoride, it is reasonable to

hypothesize that fluorinated nitroalkanes may also trigger apoptosis through similar

mechanisms.

The following diagram illustrates a potential signaling pathway for apoptosis that could be

activated by fluorinated nitroalkanes, based on the known effects of fluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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